Cas no 2172229-89-7 (2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol structure
2172229-89-7 structure
Product Name:2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
CAS No:2172229-89-7
MF:C12H21N3O2
MW:239.314042806625
CID:5813228
PubChem ID:165521740
Update Time:2023-12-29

2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
    • 2172229-89-7
    • 2-(2-{4-[(1-cyclopropylethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
    • EN300-1275070
    • Inchi: 1S/C12H21N3O2/c1-10(11-2-3-11)14-12-8-13-15(9-12)4-6-17-7-5-16/h8-11,14,16H,2-7H2,1H3
    • InChI Key: XWUBLVALKUVALO-UHFFFAOYSA-N
    • SMILES: O(CCO)CCN1C=C(C=N1)NC(C)C1CC1

Computed Properties

  • Exact Mass: 239.16337692g/mol
  • Monoisotopic Mass: 239.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 59.3Ų

2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275070-1.0g
2-(2-{4-[(1-cyclopropylethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
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$0.0 2023-06-08
Enamine
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Enamine
EN300-1275070-500mg
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EN300-1275070-1000mg
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2-(2-{4-(1-cyclopropylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Related Literature

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